The known ferrocenyl-containing silicone materials have redox activity and electrical conductivity at the level of antistatic materials, but they are incapable of self-healing due to their irreversible cross-linking, which significantly reduces their application area. The development of novel self-healing ferrocenyl-containing silicone rubbers (FSRs) is a promising area of research that extends the possibilities of their application as protective coatings. In this work, a new method was developed to synthesize FSRs with different ferrocenyl unit content (25 and 50 mol.%) by anionic copolymerization of cyclic octamethylcyclotetrasiloxane (D4), cyclic tetraferrocenyl-substituted 1,3,5,7-tetramethyltetrasiloxane (Fc4D4), and bicyclic cross-linking agent (bis-D4). The optimal concentrations of the cross-linking agent and ferrocenyl-substituted unit content for FSRs are 5 wt.% and 25 mol.%, respectively. The FSRs exhibit tensile strength and elongation at break up to 0.1 MPa and 215%. The FSRs possess both self-healing at room and/or elevated temperatures (100 °C) and redox activity (Fc/Fc+ transformations at E0 = 0.43 V) and conductivity at the antistatic level (ca. 10–10–10–11 S·cm–1). The thermal properties of the FSRs were studied. The proposed approach is relevant for the creation of new functional silicone materials as flexible, self-healing, and antistatic protective coatings.

Ni-Cr-Si-alloy-cladding layers with Si contents of 0 wt.%, 1 wt.%, 3 wt.% and 5 wt.% were prepared via a laser-cladding technique, and the effect of Si content on the high-temperature corrosion resistance of the Ni-20Cr-Si-alloy-cladding layers in NaCl-KCl-K2SO4-Na2SO4 mixed salt was systematically investigated. The results show that at 600 °C, the four cladding layers rely mainly on the generation of dense Cr2O3 on the surface to hinder the continuation of corrosion. The addition of Si helps to improve the stability of Cr2O3 in the mixed salt, and on the other hand Si is enriched in the corrosion layer, which can effectively hinder the penetration of the corrosive medium. The addition of Si can effectively improve the high-temperature corrosion resistance of the Ni-20Cr-cladding layer, whereas the corrosion product layer is prone to spalling when the Si content is ≥3 wt.%. The best corrosion resistance was demonstrated by Ni-20Cr-1Si in NaCl-KCl-K2SO4-Na2SO4 mixed salt.

Porous TiO2 thin films were prepared via electrochemical anodization of commercial-grade titanium foils in baths containing variable amounts of ethylene glycol. X-Ray diffraction, scanning electron microscopy, and UV/visible spectroscopy were employed to assess the effect of ethylene glycol on the nature of TiO2 layers. Emphasis is given to the modification of pore size and anatase-to-rutile ratio since these characteristics strongly affect the catalytic performance of TiO2. To simplify the scaling up of the process, a single-step anodization process was employed on a commercial grade 2 titanium foil in constant-current mode without the use of fluorides—conditions that are easily replicable on an industrial scale. We point out some interesting relationships among operating parameters, such as bath composition and current densities, and the characteristics of the anodization layers evidence that the pore size and anatase-to-rutile ratio can be strictly controlled. Increasing the amount of ethylene glycol stimulated the formation of a thinner and less porous TiO2 layer, richer in rutile phase, and characterized by reduced-diameter pores. These results demonstrate the effectiveness and, to some extent, the tunability of the morphology and mineralogic composition of titanium anodization in fluoride-free and ethylene-glycol-bearing acidic solutions.

Cadmium is a common heavy metal that can cause serious harm to human health, even in trace amounts. Therefore, it is of great significance to develop environmentally friendly, inexpensive, and readily available adsorbent materials with high selectivity. By preparing ion-imprinted composites on the surface of a suitable carrier through surface imprinting, the number of effective adsorption sites can be increased, and target ions can be more quickly identified. In this study, we synthesized a cadmium ion-imprinted/natural sand composite material (NS/Cd-IIP) using natural sand as the carrier, Cd(II) as the template ion, and acrylamide as the functional monomer. A series of characterization techniques were employed to confirm the composite. Static and dynamic adsorption experiments were conducted to investigate various factors affecting its adsorption performance. The optimum adsorption pH was found to be 7, and the adsorption equilibrium time was determined to be 105 min. The imprinted composites exhibited a static adsorption saturation capacity of 33.84 mg·g−1, which was significantly higher than that of the non-imprinted composites. The adsorption behavior of composites followed Langmuir isotherm and quasi-second-order kinetic. Thermodynamic parameters indicated that the adsorption process of NS/Cd-IIP for Cd(II) was exothermic, entropic, and spontaneous. The selectivity of NS/Cd-IIP towards Cd(II) was significantly higher than that towards other ions. By optimizing the dynamic adsorption conditions, the maximum adsorption capacity of NS/Cd-IIP was determined to be 3.77 mg·g−1, and the adsorption behavior conformed to the Thomas model. NS/Cd-IIP was used as a solid-phase extractant for trace determination of Cd(II) in tap water, achieving a recovery rate exceeding 101%.

Styrene-butadiene rubber (SBR) is commonly used as a modifier to enhance the low-temperature performance of asphalt. However, it is worth noting that while SBR modified asphalt exhibits good low-temperature performance, its high-temperature performance is comparatively inferior. This limitation significantly restricts the widespread use of SBR modified asphalt. As a new type of nanomaterial, graphene (GR) can change the microstructure of asphalt binder and provide asphalt with better mechanical, thermal, and adhesion properties. The main purpose of this study is to explore the influence of GR and SBR composite incorporation on the performance indexes of modified asphalt, and to study its compatibility and modification mechanism from the microscopic point of view of asphalt. The weight factor optimization system of modified asphalt was established by an analytic hierarchy process, and the optimum content of GR was determined to be 0.1% in a quantifiable way. The test results demonstrate that the inclusion of graphene substantially enhances the high-temperature rutting resistance of asphalt, reduces the temperature sensitivity of modified asphalt, and improves its storage stability. However, its effect on the low-temperature performance of asphalt is relatively minimal. Microscopic experimental results reveal the formation of a stable structure at the interface between GR and SBR in the composite modified asphalt. Furthermore, the dispersed phase exhibits improved uniformity, which positively impacts the stability of the asphalt binder.

Extensive research has been conducted on ZrO2 nanostructures due to their favorable biocompatibility, low toxicity, and promising prospects in various biomedical applications. They can be used as drug carriers, facilitating the administration of therapeutic substances into the body while enhancing their effectiveness and safety. This is achieved by regulating the timing, location, and rate at which drugs are released within the body. Several factors can influence the effectiveness of drug loading onto ZrO2 nanostructures, such as the physicochemical characteristics of the drugs, the surface properties of the ZrO2 nanostructures, and the specific methods used for drug loading. A wide range of drugs may be loaded onto ZrO2 nanostructures including anti-cancer drugs, antibiotics, anti-inflammatory drugs, antifungal drugs, anti-osteoporotic drugs, etc. The release kinetics of drugs can be influenced by different factors, such as the size and shape of ZrO2 nanostructures, the pH and temperature of the release medium, and the characteristics and molecular weight of the specific drug being released. While ZrO2 nanostructures have demonstrated significant potential as drug delivery systems, further research on these structures is essential to optimize drug loading and release strategies.

When detecting surface defects in the industrial cutting environment, the defects are easily contaminated and covered by many interference factors (such as chips and coolant residue) that exist on the machined surface. These interfering factors hinder the sustainable detection of surface defects. Furthermore, addressing the challenge of detecting surface defects in the presence of interference factors has proven to be a difficult problem in the current detection field. To solve this problem, a sustainable detection method for surface defects is proposed. The method is divided into two steps: one is the identification and removal of interference factors; the other is the detection of surface defects. First, a new FPN-DepResUnet model is constructed by modifying the Unet model from three aspects. The FPN-DepResUnet model is used to identify the interference factors in the image. Compared to the Unet model, the MAP of the FPN-DepResUnet model is increased by 5.77%, reaching 94.82%. The interfering factors are then removed using the RFR-net model. The RFR-net model performs point-to-point repair of interference regions. The repair process is performed by finding high-quality pixels similar to the interference region from the rest of the image. The negative effects of the interfering factors are removed by combining the FPN-DepResUnet model with the RFR-net model. On this basis, the SAM-Mask RCNN model is proposed for efficient defect detection of clean surface images. Compared with the Mask RCNN model, the MAP of the proposed SAM-Mask RCNN model increased by 2.00%, reaching 94.62%. Further, the inspection results can be fed back with a variety of surface defect information including defect types, the number of pixels in the different defect regions, and the proportion of different defect regions in the entire image. This enables predictive maintenance and control of the machined surface quality during machining.

This work addresses the possibilities of using synthesized novel magnesium complex dyes in zinc pigmented organic coatings based on epoxyester resin to reduce the zinc content in these coatings while maintaining or increasing the anticorrosive efficiency of them. The magnesium complexes Mg-Dye-I (C34H26MgN8O6), Mg-Dye-II (C26H19MgN3O5), Mg-Dye-III (C17H10MgN2O3), and Mg-Dye-IV (C25H18MgN4O6) with a series of azo carboxylate ligands were prepared from the diazo-coupling reaction of anthranilic acid with 5-methyl-2-phenyl-3-pyrazolone (Dye I; C17H14N4O3), anthranilic acid with naphthol AS-PH (Dye II; C26H21N3O5), anthranilic acid with 2-naphthol (Dye III; C17H12N2O3), and 2-amino-5-nitrophenol with naphthol AS-PH (Dye IV; C25H20N4O6). The synthesized novel magnesium complex dyes were characterized by analytical methods. Model coatings containing these dyes at pigment volume concentrations (PVCs) = 1, 3, 5 and 10% and zinc at a ratio of pigment volume concentration/critical pigment volume concentration (PVC/CPVC) = 0.60 were formulated to study the inhibitory properties of the individual synthesized magnesium complex dyes. Model coatings containing inorganic pigments (MgO and Ca-Mg-HPO4) at PVCs = 1%, 3%, 5% and 10% and zinc at PVC/CPVC = 0.60 were also formulated. The coating pigmented only by zinc at PVC/CPVC = 0.60 was prepared as a standard organic coating. Corrosion resistance was also evaluated by potentiodynamic polarization studies and electrochemical impedance spectroscopy. The properties of organic coatings were also tested using other standardized and derived corrosion tests. In addition, the mechanical properties of the studied organic coatings were determined using standard tests. The aim of the work was to verify the possible synergistic efficiency of novel magnesium complex dyes by improving the mechanical, anti-corrosion, and chemical properties of zinc pigmented organic coatings.

Straw fiber, as a kind of waste if not properly treated, will pollute the environment. It can be used in cement-based materials as a plant fiber material. Agricultural solid-waste straw fiber has good tensile properties and is expected to be used as a fiber-reinforced material for reactive powder concrete (RPC) and to improve the corrosion resistance of RPC. In this paper, the ultrasonic velocity through specimens, the electrical resistance, the AC impedance spectroscopy and tafel curve were analyzed. The corrosion resistance of the steel bar under the chloride salt freeze–thaw cycles and dry–wet alternations was systematically studied. The result shows that adding a certain content of straw fiber can improve its corrosion resistance. Under the action of two chloride salt environments, the lowest mass loss rate was 0.82% for the sample with 3% straw fiber content and the mass growth rate of the specimens with 4% straw fiber is the highest aqt 0.9%. In terms of ultrasonic velocity, the lowest loss rate was 5.68% for specimens with fiber content of 2%. The specimens were subjected to 0 dry–wet alternations and freeze–thaw cycles; the highest electrical resistance is 19.96 kΩ when the fiber content is 1% and the lowest electrical resistance is 11.105 kΩ when the fiber content is 2%. Under the dry–wet alternations, the content of straw fiber and its corrosion resistance are: 1% > 4% > 0% > 3% > 2%. Under freeze–thaw cycles, the content of straw fiber and its corrosion resistance were as follows: 1% > 0% > 4% > 3% > 2%.

In this study, a nickel cladding layer with a bionic convex strip structure was applied to the surface of an aluminum alloy drill pipe, and laser cladding technology was used to improve the wear resistance of the aluminum alloy drill pipe. Firstly, by observing the morphological characteristics of the shell surface, the ratio of the width of the convex strips to the spacing between the convex strips was obtained as 0.39–0.53, and thus a model of the bionic structure was constructed. Numerical simulations were performed, and the results showed that the wear of the bionic structure was reduced by 77.6% compared with that of the smooth structure. Subsequently, the cladding layers of both structures were coated on the drill pipe using nickel powder as the material, and wear tests were performed. The microstructure, composition, and hardness behavior of the cladding layers were analyzed using scanning electron microscopy, an X-ray diffractometer, and a microhardness tester. It was found that the cladding layer mainly consists of Al3Ni2, and there is a transition layer between the cladding layer and the aluminum alloy matrix, whose hardness is lower than that of Al3Ni2. In addition, the groove space can be formed between the convex strips, which effectively reduces the frequency of the debris flow. The results of the wear tests show that the wear of the cladding layer with the bionic structure is reduced by 74.0%. Similar results in numerical simulations and experiments verified that the designed cladding layer with a bionic convex strip structure can significantly improve the wear resistance of aluminum alloy drill pipes.